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Compound of Interest

Compound Name: 2,2',5-Trimethoxybenzophenone

CAS No.: 32938-33-3

Cat. No.: B8675176

Get Quote

Executive Summary
2,2',5-Trimethoxybenzophenone (CAS: 32938-33-3) is a polysubstituted diaryl ketone

primarily utilized as a high-value scaffold in medicinal chemistry and peptide synthesis.[1][2][3]

Unlike its symmetric isomers, its specific substitution pattern—featuring methoxy groups at the

ortho positions of both rings and the meta position of one—imparts unique steric and electronic

properties. It serves as a pivotal precursor for the synthesis of xanthone derivatives and

xanthenylamide handles used in solid-phase peptide synthesis (SPPS) to anchor C-terminal

amides.[2]
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Property Detail

IUPAC Name
(2,5-Dimethoxyphenyl)(2-

methoxyphenyl)methanone

CAS Number 32938-33-3

Molecular Formula C₁₆H₁₆O₄

Molecular Weight 272.30 g/mol

SMILES
COC1=CC=CC=C1C(=O)C2=C(C=CC(=C2)OC

)OC

Structure Class Polymethoxybenzophenone

Structural Insights
The molecule consists of two phenyl rings linked by a carbonyl group.

Ring A (2-methoxy): Provides steric bulk ortho to the carbonyl, preventing easy nucleophilic

attack at the ketone.

Ring B (2,5-dimethoxy): The electron-donating methoxy groups at positions 2 and 5 highly

activate this ring towards electrophilic aromatic substitution, facilitating downstream

cyclization reactions.

Electronic Effect: The ortho-methoxy groups on both rings create a twisted conformation

(non-planar) to minimize steric repulsion, reducing conjugation between the phenyl rings and

the carbonyl group compared to unsubstituted benzophenone.

Physicochemical Profile
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Property Value / Description

Physical State Viscous yellow oil or low-melting solid

Boiling Point 232°C at 7 mmHg [1]

Melting Point N/A (Often isolated as an oil)

Solubility
Soluble in Dichloromethane (DCM), Ethyl

Acetate, Toluene; Insoluble in Water

Refractive Index High (Typical of polymethoxy aromatics)

Synthetic Pathways[1]
The industrial and laboratory standard for synthesizing 2,2',5-Trimethoxybenzophenone is

Friedel-Crafts Acylation. This route is preferred due to the high availability of precursors and

regioselectivity governed by the directing effects of the alkoxy groups.

Protocol: Friedel-Crafts Acylation
Reaction: 2-Methoxybenzoyl chloride + 1,4-Dimethoxybenzene

2,2',5-Trimethoxybenzophenone

Reagents
Substrate: 1,4-Dimethoxybenzene (1.0 eq)

Acylating Agent: 2-Methoxybenzoyl chloride (o-Anisoyl chloride) (1.1 eq)[2]

Catalyst: Aluminum Chloride (AlCl₃) or Stannic Chloride (SnCl₄)[2]

Solvent: Dichloromethane (DCM) or 1,2-Dichloroethane[2]

Step-by-Step Methodology [1]
Preparation: In a flame-dried 3-neck round-bottom flask equipped with a reflux condenser

and dropping funnel, dissolve 1,4-dimethoxybenzene (270 mmol) in anhydrous DCM (300

mL).
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Catalyst Addition: Cool the solution to 0°C. Add AlCl₃ (300 mmol) portion-wise to control the

exotherm. The solution will darken.

Acylation: Add 2-methoxybenzoyl chloride (297 mmol) dropwise over 30 minutes.

Reaction: Allow the mixture to warm to room temperature and stir for 4–6 hours. Monitor by

TLC (Hexane:EtOAc 8:2).[2]

Quench: Pour the reaction mixture slowly into ice-water acidified with HCl to hydrolyze the

aluminum complex.

Workup: Extract with DCM (3x). Wash the organic layer with 1M NaOH (to remove unreacted

acid), water, and brine. Dry over anhydrous Na₂SO₄.[2]

Purification: Concentrate in vacuo. The crude oil can be purified via vacuum distillation (BP

232°C @ 7 mmHg) or flash column chromatography (Silica gel).[2]

Yield: 63–82%[2]

Reactivity & Functionalization[4]
The core utility of 2,2',5-trimethoxybenzophenone lies in its ability to undergo controlled

demethylation and cyclization.

A. Demethylation and Cyclization to Xanthones
This is the primary pathway for generating 1-hydroxyxanthone derivatives.[2]

Mechanism: Treatment with strong Lewis acids (BBr₃) or nucleophilic acids (HBr/AcOH)

selectively cleaves the sterically hindered ortho-methoxy groups.[2]

Intramolecular Capture: The resulting free phenol ortho to the carbonyl attacks the electron-

deficient ring (via nucleophilic aromatic substitution or oxidative coupling) to close the pyrone

ring, forming the xanthone core.

B. Reduction
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The carbonyl group can be reduced to the corresponding benzhydrol (alcohol) using NaBH₄ in

methanol.[2] This intermediate is often used to attach the "handle" to resins in solid-phase

synthesis.[2]

Figure 1: Primary reaction pathways for 2,2',5-Trimethoxybenzophenone.
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Figure 1: The compound serves as a divergent intermediate, leading either to xanthone

scaffolds or reduced benzhydrol linkers.

Applications in Drug Discovery & Peptide
Chemistry[5]
Peptide Synthesis Handles (The "Xanthenyl" Linker)
2,2',5-Trimethoxybenzophenone is the starting material for Fmoc-xanthenyl linkers used to

synthesize peptide amides.

Mechanism: The benzophenone is cyclized to a xanthone, reduced to xanthydrol, and then

reacted with Fmoc-amide.

Advantage: This linker allows for the synthesis of peptides with C-terminal amides under mild

conditions.[2] The electron-rich xanthyl system stabilizes the carbocation generated during

cleavage (TFA treatment), ensuring high yield and purity of the peptide amide [2].

Pharmacophore Scaffold
The trimethoxy-substituted benzophenone skeleton mimics the structure of combretastatins

and other tubulin-binding agents. Researchers utilize this core to develop:
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Antimitotic Agents: By modifying the methoxy patterns, lipophilicity and tubulin binding affinity

can be tuned.

UV Filters: The conjugated ketone system absorbs UV radiation, making derivatives useful in

photostability studies.

Analytical Characterization
To validate the identity of synthesized 2,2',5-trimethoxybenzophenone, compare

experimental data against these standard spectral markers:

Technique Diagnostic Signals Interpretation

¹H NMR (CDCl₃, 400 MHz) δ 3.65, 3.75, 3.80 (s, 9H)
Three distinct methoxy singlets

(non-equivalent environments).

δ 6.80 – 7.50 (m, 7H)

Aromatic region.[2] Look for

the ortho-coupling doublet of

the 2,5-ring and the multiplet of

the 2-substituted ring.

IR Spectroscopy 1660 cm⁻¹ (Strong)

Conjugated Carbonyl (C=O)

stretch.[2] Shifted lower than

standard ketones due to

conjugation.

1240, 1030 cm⁻¹
Aryl alkyl ether (C-O-C)

stretching vibrations.[2]

Mass Spectrometry m/z 272 [M]⁺ Molecular ion peak.[2]

m/z 135, 165

Characteristic fragmentation at

the carbonyl bridge (benzoyl

cations).

Safety & Handling (MSDS Summary)
Hazards: Irritant to eyes, respiratory system, and skin.
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Storage: Store in a cool, dry place under inert gas (Nitrogen/Argon) to prevent oxidation over

long periods.

Disposal: Dissolve in a combustible solvent and burn in a chemical incinerator equipped with

an afterburner and scrubber.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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